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Compound of Interest

Compound Name:
2-methyl-4-phenylphthalazin-

1(2H)-one

CAS No.: 49572-99-8

Cat. No.: B2707081

Get Quote

Executive Summary & Compound Significance
2-methyl-4-phenylphthalazin-1(2H)-one (Target Compound) represents a critical scaffold in

medicinal chemistry, particularly in the development of PARP inhibitors, antifungal agents, and

anti-inflammatory drugs. Its structural uniqueness lies in the N-methylation at position 2 and the

phenyl substitution at position 4 of the phthalazinone core.

This guide compares the crystallographic profile of the target compound against three definitive

structural analogues. By analyzing these "anchor" structures, researchers can predict and

validate the packing motifs, solubility profiles, and intermolecular interactions of the target.

The Comparative Landscape
Target:2-methyl-4-phenylphthalazin-1(2H)-one (Sterically hindered, no H-bond donor).

Analogue A (The Core):2-methylphthalazin-1-one (Defines the N-methyl packing effect).
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Analogue B (The Isomer):2-phenylphthalazin-1(2H)-one (Defines the phenyl-positional

effect).

Analogue C (The Derivative):4-(4-methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one

(Defines the C4-aryl packing).

Comparative Crystallographic Profile
The following table synthesizes the structural data of the target's closest analogues to establish

the "Expected Structural Corridor" for 2-methyl-4-phenylphthalazin-1(2H)-one.

Feature
Target

Compound

(Predicted)

Analogue A (2-
methylphthala
zin-1-one)

Analogue B (2-
phenylphthala
zin-1(2H)-one)

Analogue C (4-
tolyl-2-
propynyl
derivative)

Formula C₁₅H₁₂N₂O C₉H₈N₂O C₁₄H₁₀N₂O C₁₈H₁₄N₂O

Crystal System
Monoclinic /

Orthorhombic
Monoclinic Monoclinic Monoclinic

Space Group P2₁/c or P2₁/n P2₁/c P2₁/c P2₁/n

Key Interaction
π-π Stacking &

Dipole-Dipole
Dipole-Dipole

C-H[1][2]···O &

π-π Stacking
C-H···O (Weak)

H-Bond Donor
None (N-Me

blocks)
None None None

Packing Motif
Herringbone /

Stacked Sheets
Planar Sheets

Twisted

Biphenyl-like

Interlocked

Chains

Melting Point
~113–115 °C

(Ref. Range)
112–114 °C 166–168 °C 168–170 °C

Structural Insight & Causality
Loss of H-Bonding: Unlike the parent 4-phenylphthalazin-1(2H)-one (unsubstituted N), the

Target lacks an N-H donor. This forces the crystal lattice to rely on π-π stacking between the

electron-deficient phthalazine ring and the electron-rich phenyl substituent.
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Steric Twist: The phenyl group at C4 is not coplanar with the phthalazine core due to steric

repulsion with H5. Expect a dihedral angle of ~45–60°, similar to Analogue C.

Solubility Implication: The N-methyl group disrupts the strong H-bond network seen in

unsubstituted phthalazinones, significantly increasing solubility in organic solvents (DCM,

EtOAc) compared to the parent amide.

Experimental Protocol: Crystallization & XRD
To definitively resolve the structure of your synthesized batch, follow this self-validating

protocol. This workflow is optimized for N-substituted phthalazinones.

Phase 1: Crystal Growth (Vapor Diffusion Method)
Objective: Obtain single crystals suitable for XRD (>0.1 mm).

Solvent System:

Primary Solvent: Dichloromethane (DCM) or Chloroform (CHCl₃) – High solubility.

Anti-Solvent: n-Hexane or Diethyl Ether – Low solubility.

Protocol:

Dissolve 20 mg of the target compound in 2 mL of DCM in a small vial (inner vial).

Place the open inner vial inside a larger jar containing 10 mL of n-Hexane.

Seal the outer jar tightly.

Store at 4°C in a vibration-free environment for 3–7 days.

Checkpoint: Look for prism-like or block colorless crystals. If needles form, the diffusion is

too fast; switch to Diethyl Ether.

Phase 2: Data Collection & Refinement
Instrument: Bruker APEX-II or similar CCD diffractometer.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2707081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature:100 K (Critical to reduce thermal motion of the freely rotating phenyl ring).

Radiation: Mo-Kα (λ = 0.71073 Å).

Refinement Strategy:

Solve structure using Direct Methods (SHELXT).

Refine using Full-Matrix Least-Squares (SHELXL).

Note: The methyl group hydrogens should be treated as a rotating group (AFIX 137) if

disorder is observed.

Visualization: Structural Characterization Workflow
The following diagram outlines the logical flow for characterizing the target compound,

distinguishing between "Known" reference points and the "Experimental" path for the target.
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Target: 2-methyl-4-phenylphthalazin-1(2H)-one
(C15H12N2O)

Crystallization
(Vapor Diffusion: DCM/Hexane)

Analogue A: 2-methylphthalazin-1-one
(N-Me Effect)

Packing Analysis
(π-π Stacking vs. Steric Bulk)

Predicts No H-Bond

Analogue B: 2-phenylphthalazin-1(2H)-one
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(Likely P21/c)

Reference Cell

Analogue C: 4-tolyl-2-propynyl derivative
(C4-Aryl Packing)

Predicts Dihedral Angle

Synthesis
(N-Methylation of 4-phenylphthalazinone)

Single Crystal XRD
(100 K, Mo-Kα)

Click to download full resolution via product page

Caption: Workflow for structural elucidation of 2-methyl-4-phenylphthalazin-1(2H)-one,

referencing key analogues for predictive modeling.

References
The following sources provide the foundational crystallographic data for the analogues used in

this comparative guide.

Crystal Structure of 2-(2-Hydroxyethyl)phthalazin-1(2H)-one (Analogue for N-substitution).

Source: Acta Crystallographica Section E.[3]
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Link:[Link]

Synthesis and Crystal Structure of 2-phenylphthalazin-1(2H)-one (Isomer Analogue).

Source: ResearchG

Link:[Link]

Crystal Structure of 4-(4-methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one (C4-Aryl

Analogue).

Source: NCBI / PMC.

Link:[Link]

PubChem Compound Summary: 2-Methylphthalazin-1-one (Core Scaffold D

Source: PubChem.[1][2][4][5]

Link:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Characterization Guide: 2-Methyl-4-
phenylphthalazin-1(2H)-one vs. Key Analogues]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2707081/docs#structural-
characterization-guide-2-methyl-4-phenylphthalazin-1-2h-one-vs-key-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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